Cas no 497832-44-7 (1,2-Ethanediamine, N-ethyl-N-[(1S)-1-(2-methoxyphenyl)ethyl]-)

• Product Name: 1,2-Ethanediamine, N-ethyl-N-[(1S)-1-(2-methoxyphenyl)ethyl]-
• CAS No: 497832-44-7
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 1529576
• PubChem ID: 66658087
• Update Time: 2025-04-21

1,2-Ethanediamine, N-ethyl-N-[(1S)-1-(2-methoxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-ethyl-N-[(1S)-1-(2-methoxyphenyl)ethyl]-
• N'-ethyl-N'-[(1S)-1-(2-methoxyphenyl)ethyl]ethane-1,2-diamine
• N~1~-Ethyl-N~1~-[(1S)-1-(2-methoxyphenyl)ethyl]ethane-1,2-diamine
• SCHEMBL334999
• DTXSID60735528
• 497832-44-7

• Inchi： 1S/C13H22N2O/c1-4-15(10-9-14)11(2)12-7-5-6-8-13(12)16-3/h5-8,11H,4,9-10,14H2,1-3H3/t11-/m0/s1
• InChI Key： UXENDFSMQCVIKN-NSHDSACASA-N
• SMILES： O(C)C1C=CC=CC=1[C@H](C)N(CC)CCN

Computed Properties

• Exact Mass: 222.17336
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Experimental Properties

• PSA: 38.49